Cas no 99413-45-3 (2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester)

2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester structure
99413-45-3 structure
Product Name:2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester
CAS No:99413-45-3
MF:C13H14O2
MW:202.249063968658
CID:750236
PubChem ID:14794067
Update Time:2025-04-19

2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester
    • (4-ethenylphenyl)methyl 2-methylprop-2-enoate
    • MFCD00080685
    • DTXSID90564121
    • 99413-45-3
    • 2-Methyl-2-Propenoic Acid (4-Ethenylphenyl)methyl Ester
    • VINYLBENZYL METHACRYLATE
    • p-vinylbenzyl methacrylate
    • SCHEMBL711361
    • Inchi: 1S/C13H14O2/c1-4-11-5-7-12(8-6-11)9-15-13(14)10(2)3/h4-8H,1-2,9H2,3H3
    • InChI Key: PTVHJARVSMLXLE-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)=O)CC1C=CC(C=C)=CC=1

Computed Properties

  • Exact Mass: 202.099379685g/mol
  • Monoisotopic Mass: 202.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.